Cas no 90644-21-6 (2-[ethyl(7H-purin-6-yl)amino]ethanol)
90644-21-6 structure
Product Name:2-[ethyl(7H-purin-6-yl)amino]ethanol
CAS No:90644-21-6
MF:C9H13N5O
MW:207.232420682907
CID:994995
PubChem ID:4680641
Update Time:2025-04-20
2-[ethyl(7H-purin-6-yl)amino]ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[ethyl(7H-purin-6-yl)amino]ethanol
- 90644-21-6
- NSC-409066
- NSC409066
- DTXSID80405498
-
- Inchi: 1S/C9H13N5O/c1-2-14(3-4-15)9-7-8(11-5-10-7)12-6-13-9/h5-6,15H,2-4H2,1H3,(H,10,11,12,13)
- InChI Key: ZIDXNCPIQQGKAF-UHFFFAOYSA-N
- SMILES: OCCN(C1=C2C(=NC=N1)N=CN2)CC
Computed Properties
- Exact Mass: 207.112
- Monoisotopic Mass: 207.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 77.9A^2
Experimental Properties
- PSA: 77.93000
- LogP: 0.17150
2-[ethyl(7H-purin-6-yl)amino]ethanol Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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